Cas no 2138087-88-2 (1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol)

• Product Name: 1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol
• CAS No: 2138087-88-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5859013
• PubChem ID: 165963903
• Update Time: 2025-10-30

1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol
• EN300-1168384
• 1-[1-(propan-2-yl)-1H-imidazol-2-yl]ethane-1,2-diol
• 2138087-88-2

• Inchi： 1S/C8H14N2O2/c1-6(2)10-4-3-9-8(10)7(12)5-11/h3-4,6-7,11-12H,5H2,1-2H3
• InChI Key： ACHWMYIZHFKUCE-UHFFFAOYSA-N
• SMILES： OC(CO)C1=NC=CN1C(C)C

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol

Introduction to 1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol (CAS No. 2138087-88-2)

1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol (CAS No. 2138087-88-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural framework comprising an imidazole ring and an ethane diol moiety, has been the subject of extensive studies due to its potential applications in drug development and molecular biology. The structural complexity of this molecule not only makes it a fascinating subject for academic exploration but also opens up avenues for innovative therapeutic strategies.

The propan-2-yl substituent in the molecule imparts a distinct lipophilic character, which is crucial for optimizing bioavailability and membrane permeability in drug design. This feature, combined with the presence of the imidazol-2-yl group, contributes to the compound's ability to interact with biological targets in a highly specific manner. Such interactions are pivotal in modulating cellular processes and have been observed in various preclinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies utilizing high-throughput screening techniques have identified that derivatives of 1-1-(propan-2-yl)-1H-imidazol-2-ylethane-1,2-diol exhibit promising activity against certain enzymatic targets. These findings align with the growing interest in designing molecules that can selectively inhibit pathways associated with inflammatory responses and metabolic disorders.

In the realm of medicinal chemistry, the diol functionality of 1H-imidazol-2-ylethane-1,2-diol serves as a versatile scaffold for further derivatization. Researchers have explored various chemical modifications to enhance its pharmacological properties. For instance, introduction of halogen atoms or nitrogen-rich heterocycles has been shown to modulate its binding affinity and selectivity. Such modifications are essential for developing lead compounds that can transition into clinical trials with improved efficacy and reduced side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in material science, particularly in the development of functional polymers and supramolecular assemblies. The imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, can be exploited to create novel materials with tailored properties. This dual functionality has sparked interest among interdisciplinary researchers who are exploring the intersection of chemistry and materials science.

From a synthetic chemistry perspective, 1-propanyl-imidazo[2,1-b]pyridinethanediol (a closely related derivative) has been studied for its synthetic pathways, which provide insights into constructing more complex molecules. The availability of efficient synthetic routes is crucial for scaling up production and conducting large-scale biochemical assays. Recent patents have highlighted novel methodologies for synthesizing this class of compounds, emphasizing the importance of green chemistry principles in reducing environmental impact while maintaining high yields.

The pharmacokinetic profile of ethane-diol derivatives bearing an imidazole core has been a focal point in recent pharmacological studies. Researchers have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate the metabolic pathways of these compounds. Understanding how these molecules are processed within biological systems is essential for optimizing their therapeutic potential and ensuring safety during clinical use.

In conclusion, 1-(propanyl)-imidazo[2,1-b]pyridinethanediol (CAS No. 2138087-88-2) represents a compelling example of how structural innovation can lead to significant advancements in multiple scientific domains. Its unique combination of chemical features positions it as a valuable tool for researchers investigating new drug candidates, functional materials, and complex biological systems. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in shaping future scientific discoveries.